ethyl 3-[2-(4-ethoxybenzoyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-4-yl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-[2-(4-ethoxybenzoyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-4-yl]benzoate is a chemical compound with the molecular formula C26 H22 F N O6 S . It has a molecular weight of 495.53 . The compound is achiral .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with multiple functional groups. It includes ethoxybenzoyl and benzothiazinyl groups . The exact 3D structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy .Physical and Chemical Properties Analysis
The compound has a logP value of 4.7192 and a logD value of 4.7192 . It also has a polar surface area of 72.295 . These properties can give some insight into its solubility and permeability .Scientific Research Applications
Fluorescence Applications
- Blue Light Emitting Derivatives: The synthesis and fluorescence efficiency of certain derivatives, including those related to benzothiazin-4-yl benzoates, have been explored for their potential in emitting blue light, useful in optoelectronic devices and fluorescence microscopy (Mahadevan et al., 2014).
Mesomorphic Properties
- Anticlinic Liquid Crystal Phases: The structure and mesomorphic behavior of fluorinated benzoate derivatives have been studied, showing variations in smectic phases based on the fluorine atoms' position and number, contributing to the understanding of liquid crystal displays and materials (C. D. Cruz et al., 2001).
Photopolymerization
- Rapid Photopolymerization: Ethyl α-hydroxymethylacrylate benzoate ester derivatives, including fluorinated versions, have shown unexpectedly rapid photopolymerization rates. This is significant for developing efficient photocuring applications in coatings and thin films (Avci et al., 1996).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
ethyl 3-[2-(4-ethoxybenzoyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-4-yl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22FNO6S/c1-3-33-21-11-8-17(9-12-21)25(29)24-16-28(20-7-5-6-18(14-20)26(30)34-4-2)22-15-19(27)10-13-23(22)35(24,31)32/h5-16H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKDAPVIYOPJODR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC=CC(=C4)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22FNO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.